(Z)-3-(methylsulfonyl)-N-(6-nitro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 3-methylsulfonyl-N-(6-nitro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C18H13N3O5S2/c1-3-9-20-15-8-7-13(21(23)24)11-16(15)27-18(20)19-17(22)12-5-4-6-14(10-12)28(2,25)26/h1,4-8,10-11H,9H2,2H3
• InChI Key: TWAWABLLHRQHHT-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)[N+](=O)[O-])CC#C
• Molecular Formula: C18H13N3O5S2
• Molecular Weight: 415.4 g/mol

Description

(Z)-3-(methylsulfonyl)-N-(6-nitro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C18H13N3O5S2 and its molecular weight is 415.44. The purity is usually 95%.
BenchChem offers high-quality (Z)-3-(methylsulfonyl)-N-(6-nitro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-3-(methylsulfonyl)-N-(6-nitro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Processes

Benzothiazole derivatives, including structures similar to (Z)-3-(methylsulfonyl)-N-(6-nitro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)benzamide, have been the subject of various synthesis studies:

• Novel Benzamides Synthesis : A series of novel benzamide derivatives have been synthesized through heterocyclization of corresponding thioureas. This synthesis demonstrates the chemical versatility and potential for creating complex molecules with tailored properties (Saeed & Rafique, 2013).
• Microwave-Promoted Synthesis : Another study highlights the efficient synthesis of substituted benzamides using microwave irradiation, which offers a faster and cleaner method compared to traditional thermal heating (Saeed, 2009).

Biological and Medicinal Applications

Several studies have also explored the biological and medicinal applications of benzothiazole derivatives, revealing their potential in various therapeutic areas:

• Antimalarial and Antiviral Applications : Some sulfonamide derivatives, including benzothiazole structures, have demonstrated in vitro antimalarial activity and potential utilization as COVID-19 drugs. Theoretical calculations and molecular docking studies of these compounds suggest a promising future in drug development (Fahim & Ismael, 2021).
• Anticancer Agents : Certain benzamide derivatives, such as indapamide derivatives, have shown proapoptotic activity, indicating their potential as anticancer agents. One specific compound exhibited significant growth inhibition on melanoma cell lines, suggesting its application in cancer therapy (Yılmaz et al., 2015).

Material Science and Engineering

Benzothiazole derivatives have also been investigated for their material science applications, particularly in the field of supramolecular chemistry:

• Supramolecular Gelators : N-(thiazol-2-yl)benzamide derivatives have been synthesized and investigated for their gelation behavior. Understanding the role of methyl functionality and non-covalent interactions in these processes can lead to advancements in material engineering and design (Yadav & Ballabh, 2020).